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Compound of Interest

PHELLODENDRON AMURENSE
BARK EXTRACT

cat. No.: B1170371

Compound Name:

Authored for researchers, scientists, and drug development professionals, this document
provides essential safety and logistical information for the proper disposal of Phellodendron
amurense bark extract. The following procedural guidance is based on established laboratory
safety protocols and acknowledges the current, though limited, specific hazard data for this
substance.

The primary principle in laboratory waste management is to handle substances with unknown
or conflicting hazard profiles with a high degree of caution. While some safety data sheets
(SDS) classify Phellodendron amurense bark extract as non-hazardous, emerging research
indicates potential biological activity, including cytotoxicity at certain concentrations.[1][2]
Therefore, treating this botanical extract as a chemical waste stream is a prudent and
recommended safety measure.

Hazard and Safety Data Summary

Proper handling and disposal procedures are informed by the known characteristics of a
substance. The following table summarizes available data for Phellodendron amurense bark
extract.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1170371?utm_src=pdf-interest
https://www.benchchem.com/product/b1170371?utm_src=pdf-body
https://www.benchchem.com/product/b1170371?utm_src=pdf-body
https://www.benchchem.com/product/b1170371?utm_src=pdf-body
https://file.chemscene.com/pdf/UsaMSDS/MSDSUSACS-1180314.pdf
https://www.mdpi.com/1424-8247/17/5/603
https://www.benchchem.com/product/b1170371?utm_src=pdf-body
https://www.benchchem.com/product/b1170371?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Parameter Data Source(s)

CAS Number 164288-52-2 3]

Amur Cork Tree Bark Extract,
Synonyms Cork tree, Phellodendron [3114]

extract

Not classified as a hazardous
substance or mixture by at
least one supplier. However,

GHS Hazard Classification complete hazard information is  [1][5]
not universally available,
warranting a cautious

approach.

] Berberine, Palmatine,
Known Active Components ) [6]
Phellodendrine

Cytotoxic activity observed in
human keratinocyte (HaCaT)
cells in a dose-dependent

Observed Biological Effects manner. An IC50 (half-maximal  [2]
inhibitory concentration) was
determined to be 12.5 mg/mL

in one study.

) Inhalation, skin contact, eye
Primary Routes of Exposure ] ) [1][5]
contact, ingestion.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of pure Phellodendron
amurense bark extract, solutions containing the extract, and materials contaminated with it.

Step 1: Personal Protective Equipment (PPE) Before handling the extract or its waste, ensure
appropriate PPE is worn, including:

o Standard laboratory coat
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o Safety glasses or goggles
 Nitrile gloves

Step 2: Waste Segregation and Collection All waste materials containing or contaminated with
Phellodendron amurense bark extract should be treated as chemical waste.

DO NOT dispose of the extract down the sink or in regular solid waste bins.[7][8][9] Federal,
state, and local regulations strictly limit the drain disposal of chemicals to protect human
health and the environment.[8]

Collect all liquid waste (e.g., unused solutions, rinsate) in a dedicated, leak-proof container
that is chemically compatible with the contents.[7][9]

Collect all solid waste (e.g., contaminated gloves, weigh boats, pipette tips, paper towels) in
a separate, clearly labeled container or a sealed plastic bag designated for solid chemical
waste.[10]

Step 3: Waste Container Labeling Proper labeling is critical for safety and regulatory
compliance. The waste container must be labeled with a hazardous waste tag as soon as the
first drop of waste is added.[11] The label must include:

The words "Hazardous Waste"
Full chemical name: "Phellodendron amurense Bark Extract \Waste"

List of all constituents, including solvents and their approximate percentages (e.g.,
"Phellodendron amurense Bark Extract (~5%), Ethanol (70%), Water (25%)").[7]

Accumulation start date.
Relevant hazard information (e.g., "Caution: Cytotoxic Potential").

Step 4: Disposal of Empty Containers Containers that held the pure extract must be managed
carefully.

o Empty the container as thoroughly as possible, collecting the residue as hazardous waste.
[11]
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Perform a "triple rinse" of the empty container with a suitable solvent (e.g., water or ethanol).
[11][12]

The first rinsate must be collected and disposed of as hazardous chemical waste.[7]
Subsequent rinses may also require collection depending on local institutional policies.

After rinsing, deface or remove all original labels from the container.[7][11]

The cleaned, label-free container can then typically be disposed of in the appropriate glass
or plastic recycling bin.

Step 5: Storage and Final Disposal

Store waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory.[10]

Ensure containers are kept tightly sealed except when adding waste.[7][9]
Use secondary containment (e.g., a larger, chemically resistant bin) to prevent spills.[10][11]
Segregate the waste container from incompatible materials.[7][11]

Once the container is full or ready for disposal, contact your institution's Environmental
Health & Safety (EHS) office to schedule a waste pickup.[7]

Cited Experimental Protocol: Cytotoxicity
Assessment

To provide context for the recommended handling precautions, the following is a summary of

the methodology used to determine the cytotoxic effects of Phellodendron amurense bark

extract on human keratinocyte (HaCaT) cells, as described in a 2022 study published in
Medicina.[2]

Cell Culture: Human keratinocyte (HaCaT) cells were cultured in Dulbecco's Modified Eagle
Medium (DMEM) supplemented with fetal bovine serum and penicillin-streptomycin at 37°C
in a humidified 5% CO2 atmosphere.
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o Extract Preparation:Phellodendron amurense bark extract was dissolved to prepare
solutions at various concentrations (1.25, 2.5, and 5 mg/mL).

o Cell Viability Assay (WST-1):

o

HaCaT cells were seeded into 96-well plates and incubated for 24 hours.

o The culture medium was replaced with medium containing the different concentrations of
the extract.

o After a 6-hour incubation period, a WST-1 (Water Soluble Tetrazolium salt) reagent was
added to each well.

o The plates were incubated for an additional period, during which viable cells with active
mitochondrial dehydrogenases cleave the tetrazolium salt into formazan.

o The absorbance of the formazan dye, which is directly proportional to the number of living
cells, was measured using a microplate reader.

o Results: The study found that the extract decreased the viability of HaCaT cells in a dose-
dependent manner, demonstrating cytotoxic activity.[2] This finding underscores the
importance of avoiding direct contact and disposing of the extract as chemical waste.

Disposal Decision Workflow

The following diagram provides a logical workflow for making decisions regarding the disposal
of waste generated from work with Phellodendron amurense bark extract.
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Waste Generated Containing
Phellodendron amurense Bark Extract

Consult Institutional EHS Policy
and Local Regulations

Policies Reviewed

Is the waste a liquid
(pure, solution, or rinsate)?

Is the waste a solid
(contaminated labware, PPE, powder)?

Collect in a compatible,
sealed, and labeled
liquid chemical waste container.

Collect in a labeled
solid chemical waste container
or sealed bag.

Is it an empty stock container?

es N

Triple rinse container. ANy No/ Store waste container in a
Collect first rinsate as ‘\ Unsure secondary containment bin
hazardous liquid waste. Y in a Satellite Accumulation Area.

Deface label and dispose of
clean container in appropriate
(glass/plastic) recycling.

Contact EHS for
waste pickup.

Figure 1. Disposal Decision Workflow for Phellodendron amurense Bark Extract

Click to download full resolution via product page

Caption: Disposal workflow for Phellodendron amurense bark extract.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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